Cas no 31301-27-6 (cbphen)

• Product Name: cbphen
• CAS No: 31301-27-6
• MF: C₁₃H₈N₂O₂
• MW: 224.214822769165
• MDL: MFCD19441392
• CID: 819736
• PubChem ID: 21711859
• Update Time: 2025-04-19

cbphen Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline-4-carboxylic acid
• VNUCJFRSRNCDFO-UHFFFAOYSA-N
• 3350AB
• AX8238138
• cbphen
• 31301-27-6
• CS-W004572
• 1,10-Phenanthroline-4-carboxylicacid
• SCHEMBL3417100
• DTXSID80617236
• AS-76282
• 4-carboxy-1,10-phenanthroline

• MDL： MFCD19441392
• Inchi： 1S/C13H8N2O2/c16-13(17)10-5-7-15-12-9(10)4-3-8-2-1-6-14-11(8)12/h1-7H,(H,16,17)
• InChI Key： VNUCJFRSRNCDFO-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C2C3C(=CC=CN=3)C=CC2=1)=O

Computed Properties

• Exact Mass: 224.05900
• Monoisotopic Mass: 224.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.431
• Melting Point: No data available
• Boiling Point: 467.2±25.0 °C at 760 mmHg
• Flash Point: 236.4±23.2 °C
• PSA: 63.08000
• LogP: 2.48120
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

cbphen Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines